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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines
for 2-methoxypropane (also known as isopropyl methyl ether). The information is intended to
equip laboratory personnel with the knowledge necessary to handle this chemical safely,
minimizing risks and ensuring a secure working environment.

Chemical and Physical Properties

2-Methoxypropane is a colorless, highly volatile, and flammable ether.[1] Its low boiling point
and polarity make it a useful solvent in various organic synthesis applications.[1] A summary of
its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Methoxypropane
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Property Value Reference(s)

Isopropyl methyl ether, Methyl
Synonyms ) Propy Y Y [2][3]
isopropy! ether

CAS Number 598-53-8 [4]
Molecular Formula C4H100 [4]
Molecular Weight 74.12 g/mol [4]
Appearance Clear, colorless liquid [1]
Boiling Point 31-32 °C [1]
Density 0.805 g/mL [5]

_ -18°F (-27.8°C) (for the related
Flash Point [6]
Isopropyl ether)

1.4% (for the related Isopropyl

Lower Explosive Limit (LEL) [6]
ether)
) o 7.9% (for the related Isopropyl
Upper Explosive Limit (UEL) [6]
ether)
Solubility in Water 88.42 g/L at 10°C [1]

Hazard Identification and Classification

2-Methoxypropane is classified as a highly flammable liquid and a skin irritant.[2] Due to its
high volatility and low flash point, it poses a significant fire and explosion hazard. Vapors are
heavier than air and can travel to a source of ignition and flash back.[7]

GHS Hazard Statements:
o H225: Highly flammable liquid and vapor.[2]
e H315: Causes skin irritation.[2]

GHS Precautionary Statements:
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e P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[8]

o P233: Keep container tightly closed.[8]

e P240: Ground/bond container and receiving equipment.[8]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[8]

e P242: Use only non-sparking tools.[8]

o P243: Take precautionary measures against static discharge.[8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

Toxicology and Health Effects

2-Methoxypropane is considered to have low acute toxicity.[9] However, exposure can cause

irritation and other health effects.

tract and could lead to a lowering of consciousness.[10]

[7]

Toxicological Data:

Eye Contact: May cause redness and pain.[7]

Inhalation: Inhalation of high concentrations of vapor may cause irritation of the respiratory

Skin Contact: Causes skin irritation.[2] Prolonged or repeated contact may lead to dry skin.

Ingestion: Ingestion may cause abdominal pain, dizziness, nausea, and vomiting.[7]

Endpoint Value Species Reference(s)
Oral LD50 >2000 mg/kg bw Rat [9]

Dermal LD50 >2000 mg/kg bw Rat [9]

Inhalation LC50 85 mg/L Rat [9]
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Occupational Exposure Limits

Currently, there are no established Threshold Limit Values (TLV) from the American Conference
of Governmental Industrial Hygienists (ACGIH) or Permissible Exposure Limits (PEL) from the
Occupational Safety and Health Administration (OSHA) specifically for 2-methoxypropane.[10]
For the structurally similar compound, isopropyl ether (diisopropy! ether), the following
exposure limits have been established:

e OSHA PEL: 500 ppm (2,100 mg/m3) TWA.[6]
e NIOSH REL: 500 ppm (2,100 mg/m3) TWA.[11]
e ACGIH TLV: 250 ppm (1,040 mg/m3) TWA; 310 ppm (1,300 mg/m?) STEL.[11]

Given the lack of specific limits for 2-methoxypropane, it is prudent to adhere to the limits for
isopropyl ether as a conservative measure.

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-
methoxypropane.

» Handling:

o

Always handle in a well-ventilated area, preferably within a chemical fume hood.[9]

o

Use non-sparking tools and explosion-proof equipment.[8]

[¢]

Ground and bond containers when transferring material to prevent static discharge.[8]

[¢]

Avoid contact with skin and eyes.[12]

o

Do not eat, drink, or smoke when using this product.[8]
o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[12]
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o Keep away from heat, sparks, open flames, and other ignition sources.[8]
o Store separately from strong oxidizing agents and strong acids.[7][10]

o Ethers are prone to forming explosive peroxides upon exposure to air and light.[13]
Containers should be dated upon receipt and opening, and tested for peroxides
periodically.[14]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 2-methoxypropane

to prevent exposure.

Personal Protective Equipment (PPE) for 2-Methoxypropane

Skin Protection Respiratory Protection

Wear Wepr Wear Use when

Specifiq Recommenda tions
Y Y Y >

Full-face respirator with appropriate cartridges

Flame-retardant and impervious clothing (if ventilation is inadequate)

Chemical safety goggles or face shield Chemical-resistant gloves (e.g., Fluorinated rubber)

Click to download full resolution via product page
PPE Selection for 2-Methoxypropane
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][15]

o Skin Protection: Wear chemical-resistant gloves (e.g., fluorinated rubber) and flame-

retardant, impervious clothing.[3][9]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator with appropriate organic vapor cartridges.[3][9]
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First Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route

Immediate Action

Rinse mouth.
»| Do NOT induce vomiting.

Eye Contact

Rinse with plenty of water for at least 15 minutes. Medical Attention
Y

Seek immediate medical attention.

»| Remove contaminated clothing.

Skin Contact

Wash skin with soap and water.

Inhalation

A

Move to fresh air.
Provide artificial respiration if not breathing.

Click to download full resolution via product page

First Aid for 2-Methoxypropane Exposure

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[7][13]

» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[7][13]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[7][13]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[7][13]

Firefighting and Accidental Release Measures

Firefighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[16]

Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[7]
Containers may explode when heated.[17]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[3]
[17]

Accidental Release:
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

Eliminate all ignition sources
(flames, sparks, hot surfaces).

Wear appropriate PPE
(gloves, goggles, respirator).

Contain the spill with inert absorbent material
(sand, earth).

Collect absorbed material using
non-sparking tools into a sealed container.

Dispose of waste according to
local, state, and federal regulations.

Decontaminate area

Click to download full resolution via product page

Chemical Spill Response Workflow
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» Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation.
Remove all sources of ignition.[3][13]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[3]

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and collect it
into a suitable, closed container for disposal using non-sparking tools.[3][7]

Experimental Protocols for Safety Assessment

The following are summaries of standard experimental protocols relevant to assessing the
safety of 2-methoxypropane.

9.1. Flash Point Determination (ASTM D56 and D93)

o Objective: To determine the lowest temperature at which the vapors of a liquid will ignite with
an ignition source.[1][18]

o Methodology (Tag Closed-Cup Tester - ASTM D56):
o Apre-cooled sample is placed in the test cup and sealed.[1]
o The sample is heated at a slow, constant rate.[1]
o An ignition source is introduced into the vapor space at regular temperature intervals.[1]
o The flash point is the lowest temperature at which a distinct flash is observed.[1]
» Methodology (Pensky-Martens Closed-Cup Tester - ASTM D93):
o Abrass test cup is filled with the sample and closed with a lid.[19]
o The sample is heated and stirred at a specified rate.[19]

o The ignition source is periodically directed into the cup while stirring is paused.[19]
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o The flash point is the temperature at which a flash spreads throughout the inside of the
cup.[19]

9.2. Acute Dermal Irritation/Corrosion (OECD 404)
o Objective: To assess the potential of a substance to cause skin irritation or corrosion.[20]
o Methodology:

o The test substance is applied in a single dose to a small area of the skin of a laboratory
animal (typically a rabbit).[9][18]

o The application site is covered with a semi-occlusive dressing for a 4-hour exposure
period.[9][18]

o After exposure, the residual substance is removed.[9]

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) and scored.[4][18]

o The reversibility of any observed effects is monitored for up to 14 days.[4]
9.3. Acute Oral and Inhalation Toxicity (OECD 401, 403, 425)

o Objective: To determine the median lethal dose (LD50) or lethal concentration (LC50) of a
substance.

o Methodology (Acute Oral Toxicity - OECD 401/425):

o The test substance is administered orally by gavage in graduated doses to several groups
of experimental animals (usually rats).[2]

o Animals are observed for signs of toxicity and mortality over a period of 14 days.[21]

o The LD50, the statistically derived single dose expected to cause death in 50% of the
animals, is calculated.[2]

o Methodology (Acute Inhalation Toxicity - OECD 403):
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o Animals (usually rats) are exposed to the test substance as a vapor or aerosol in an
inhalation chamber for a set period (typically 4 hours).[15][22]

o Multiple concentration groups are used to establish a dose-response relationship.[23]

o Animals are observed for toxic effects and mortality during and after exposure for at least
14 days.[23]

o The LC50, the concentration expected to cause death in 50% of the test animals, is
determined.[15]

9.4. Peroxide Testing in Ethers
o Objective: To detect the presence of potentially explosive peroxides in ether solvents.
o Methodology (Potassium lodide Test):

o To 10 mL of the ether, add 1 mL of a freshly prepared 10% (w/v) potassium iodide solution
and a few drops of hydrochloric acid.[13]

o Shake the mixture. A yellow to brown color in the aqueous layer indicates the presence of
peroxides.[13][24]

o For confirmation, a few drops of starch solution can be added; a blue-black color indicates
the presence of iodine, and therefore peroxides.[13]

» Methodology (Test Strips):
o Commercial peroxide test strips are immersed in the solvent for a specified time.[13][25]

o The color change on the strip is compared to a color chart to determine the peroxide
concentration.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122115#2-methoxypropane-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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